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Compound of Interest

Compound Name: PARAFFIN

Cat. No.: B1166041 Get Quote

An In-depth Technical Guide on the Core Chemical Attributes of Paraffin Wax (CnH2n+2)

Introduction
Paraffin wax is a colorless or white, odorless, and tasteless solid derived from petroleum, coal,

or oil shale.[1] It is not a single compound but a complex mixture of saturated hydrocarbon

molecules, primarily alkanes, with the general chemical formula CnH2n+2.[2][3] The name

"paraffin" originates from the Latin "parum" (very little) and "affinis" (affinity), reflecting its

chemically inert and unreactive nature.[1] This stability, along with its specific physical

properties, makes it an invaluable material in a multitude of industrial, research, and

pharmaceutical applications.

This guide provides a detailed examination of the chemical structure, physicochemical

properties, and analytical methodologies related to paraffin wax, with a focus on its

applications for researchers, scientists, and professionals in drug development.

Chemical Composition and Molecular Structure
Paraffin wax belongs to the family of saturated hydrocarbons, meaning each carbon atom is

fully bonded to hydrogen or other carbon atoms through single covalent bonds.[4] The general

formula, CnH2n+2, defines the composition of the constituent alkane molecules.[1]

For paraffin wax, the integer 'n' (the number of carbon atoms) typically ranges from 20 to 40.[1]

[4][5] The specific distribution of these hydrocarbon chains dictates the physical properties of

the wax. The composition is dominated by straight-chain alkanes (n-paraffins), which can

constitute 80-90% of the mixture.[4] The remainder consists of branched-chain alkanes (iso-
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paraffins) and some monocyclic cycloalkanes with long side chains.[4][6][7] In contrast,

microcrystalline wax, another petroleum derivative, contains a higher percentage of branched

and cyclic hydrocarbons.[6]

Key components often found in commercial paraffin wax include n-docosane (C22H46) and n-

octacosane (C28H58).[4][6][7][8]

Physicochemical Properties
The physical characteristics of paraffin wax are directly correlated with its molecular

composition, particularly the length of the carbon chains and the degree of branching.

General Properties
Paraffin wax is a waxy solid at room temperature with a density of approximately 0.9 g/cm³ or

900 kg/m ³.[1][6] It is insoluble in water and polar solvents but soluble in nonpolar organic

solvents like ether, benzene, and certain esters.[1][2][6] Its boiling point is generally above 370

°C (698 °F), and it has a flash point between 200–240 °C.[1] Paraffin wax is also an excellent

electrical insulator, with a high electrical resistivity.[1][9]

Quantitative Data
The properties of paraffin wax vary with the average carbon number ('n') of its constituent

molecules. The following tables summarize key quantitative data.

Table 1: General Physical and Thermal Properties of Paraffin Wax
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Property Value Source(s)

General Formula CnH2n+2 [1][3]

Carbon Number (n) 20 - 40 [1][4]

Melting Point Range 46 - 68 °C (115 - 154 °F) [1][4]

Boiling Point > 370 °C (> 698 °F) [1][10]

Density ~0.9 g/cm³ [1][6]

Heat of Fusion 200 - 220 J/g [1]

Specific Heat Capacity 2.14 - 2.9 J/(g·K) [1][9]

| Electrical Resistivity | 10¹³ - 10¹⁷ Ω·m |[1] |

Table 2: Correlation of Carbon Number with Melting Point and Specific Gravity for n-Alkanes

Number of Carbon
Atoms (n)

Molecular Weight (
g/mol )

Melting Point (°C) Specific Gravity

C20 282.54 37 0.734

C25 352.67 54 0.748

C30 422.80 66 0.759

C35 492.92 74 0.767

C40 563.04 81 0.773

C43 605.15 85 0.781

Data sourced from Sakhanov.[11]

Logical Relationship of Petroleum Waxes
The following diagram illustrates the origin of paraffin wax from crude oil and its relationship to

other petroleum wax types.
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Figure 1: Derivation of Paraffin Wax from Crude Oil
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Figure 2: Experimental Workflow for Paraffin Wax Characterization

Paraffin Wax Sample

Dissolve in Solvent
(e.g., CS2)

For Composition

Place in Crucible/Cell

For Thermal Properties

Prepare Sample per
ASTM Standard

For Physical Properties

Gas Chromatography
(GC-FID)

Differential Scanning
Calorimetry (DSC)

Physical Testing
(e.g., ASTM D721/D1321)

Hydrocarbon Composition
(n-alkane distribution)

Melting Point &
Heat of Fusion

Oil Content &
Penetration Hardness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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